N-{[(4-acetylphenyl)amino]carbonothioyl}-3,4,5-triethoxybenzamide

• IUPAC Name: N-[(4-acetylphenyl)carbamothioyl]-3,4,5-triethoxybenzamide
• InChI: InChI=1S/C22H26N2O5S/c1-5-27-18-12-16(13-19(28-6-2)20(18)29-7-3)21(26)24-22(30)23-17-10-8-15(9-11-17)14(4)25/h8-13H,5-7H2,1-4H3,(H2,23,24,26,30)
• InChI Key: MIXDLUSNSKWFLW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=CC(=C1OCC)OCC)C(=O)NC(=S)NC2=CC=C(C=C2)C(=O)C
• Molecular Formula: C22H26N2O5S
• Molecular Weight: 430.5 g/mol

Description

“N-{[(4-acetylphenyl)amino]carbonothioyl}-3,4,5-triethoxybenzamide” is an organic compound containing functional groups such as amide, ether, and thioamide. The presence of these functional groups suggests that it might have interesting chemical properties and could be a subject of study in organic chemistry.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would likely have a complex three-dimensional structure due to the presence of multiple functional groups.

Chemical Reactions Analysis

The chemical reactions of this compound would be influenced by its functional groups. For example, the amide group might undergo hydrolysis, the ether groups might be cleaved by strong acids, and the thioamide group might participate in various sulfur-related reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. These might include its solubility in various solvents, its melting and boiling points, and its reactivity with other chemicals.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s a drug, its mechanism of action would involve interacting with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. For example, if it’s highly reactive, it might be hazardous to handle. Additionally, if it’s a drug, it might have side effects or toxicities.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. For example, if it has promising biological activity, it might be studied further as a potential drug.